Cas no 1142228-23-6 (2-(5-(Difluoromethyl)-2-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(5-(Difluoromethyl)-2-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 1142228-23-6
• MF: C₁₃H₁₆BF₃O₂
• MW: 272.071154594421
• MDL: MFCD16996280
• CID: 4457334
• PubChem ID: 57467637
• Update Time: 2025-05-23

2-(5-(Difluoromethyl)-2-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-[5-(difluoromethyl)-2-fluorophenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-(5-(difluoroMethyl)-2-fluorophenyl)-4,4,5,5-tetraMethyl-1,3,2-dioxaborolane
• 1,3,2-Dioxaborolane, 2-[5-(difluoromethyl)-2-fluorophenyl]-4,4,5,5-tetramethyl-
• starbld0017506
• A1-03388
• MB20385
• 1142228-23-6
• CS-0451584
• SCHEMBL252452
• I12535
• 2-(5-(difluoromethyl)-2-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxa-borolane
• MFCD16996280
• 2-(5-(Difluoromethyl)-2-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• MDL： MFCD16996280
• Inchi： 1S/C13H16BF3O2/c1-12(2)13(3,4)19-14(18-12)9-7-8(11(16)17)5-6-10(9)15/h5-7,11H,1-4H3
• InChI Key： ZDKQLRJOEGGDGX-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1C1=CC(C(F)F)=CC=C1F

Computed Properties

• Exact Mass: 272.1195444g/mol
• Monoisotopic Mass: 272.1195444g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.1±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 313.6±42.0 °C at 760 mmHg
• Flash Point: 143.5±27.9 °C
• Vapor Pressure: No data available

2-(5-(Difluoromethyl)-2-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2-(5-(Difluoromethyl)-2-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Introduction to CAS No. 1142228-23-6: 2-(5-(Difluoromethyl)-2-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

The compound with CAS No. 1142228-23-6, known as 2-(5-(Difluoromethyl)-2-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which combines a difluoromethyl group with a fluorophenyl ring and a dioxaborolane framework. The combination of these functional groups makes it a versatile building block for various applications in modern chemistry.

The dioxaborolane core of this compound is particularly noteworthy due to its stability and reactivity under specific conditions. Recent studies have highlighted its potential as a precursor in the synthesis of advanced materials such as boron-containing polymers and low-dimensional nanostructures. The presence of the difluoromethyl group further enhances its reactivity and selectivity in various chemical transformations.

In terms of synthesis, this compound is typically prepared through a multi-step process involving the coupling of fluorinated aromatic compounds with boron-containing precursors. Researchers have optimized these methods to achieve high yields and purity levels, making it more accessible for large-scale applications. The use of microwave-assisted synthesis has also been explored to accelerate reaction times while maintaining product quality.

The application of CAS No. 1142228-23-6 extends into several domains. In materials science, it serves as a key intermediate in the production of advanced ceramics and glass-ceramics with tailored optical and mechanical properties. Its ability to form stable covalent bonds with other functional groups makes it ideal for the development of high-performance adhesives and sealants.

In the pharmaceutical industry, this compound has shown promise as a building block for drug delivery systems. Its fluorinated structure contributes to enhanced bioavailability and stability in physiological environments. Recent research has focused on its potential use in targeted drug delivery systems where controlled release mechanisms are critical.

The environmental impact of this compound has also been a topic of interest among scientists. Studies have demonstrated that it exhibits low toxicity towards aquatic organisms under standard laboratory conditions. However, further research is required to fully understand its long-term effects on ecosystems when used in industrial applications.

In conclusion, CAS No. 1142228-23-6 represents a significant advancement in modern organic chemistry due to its unique structure and versatile applications. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in both academic and industrial settings.